Cas no 1396714-46-7 (2,5-diethoxy-N-(2-phenoxypyrimidin-5-yl)benzene-1-sulfonamide)

2,5-diethoxy-N-(2-phenoxypyrimidin-5-yl)benzene-1-sulfonamide structure

1396714-46-7 structure

Product Name:2,5-diethoxy-N-(2-phenoxypyrimidin-5-yl)benzene-1-sulfonamide

CAS No:1396714-46-7

Molecular Formula:C₂₀H₂₁N₃O₅S

Molecular Weight:415.46284365654

CID:5364384

PubChem ID:71799818

2,5-diethoxy-N-(2-phenoxypyrimidin-5-yl)benzene-1-sulfonamide Properties

Names and Identifiers

- 1396714-46-7
- VU0545340-1
- AKOS024551089
- 2,5-diethoxy-N-(2-phenoxypyrimidin-5-yl)benzenesulfonamide
- 2,5-diethoxy-N-(2-phenoxypyrimidin-5-yl)benzene-1-sulfonamide
- F6363-0388
- InChIKey： YGXFMBFHPRJDLJ-UHFFFAOYSA-N
- Inchi： 1S/C20H21N3O5S/c1-3-26-17-10-11-18(27-4-2)19(12-17)29(24,25)23-15-13-21-20(22-14-15)28-16-8-6-5-7-9-16/h5-14,23H,3-4H2,1-2H3
- SMILES： S(C1C=C(C=CC=1OCC)OCC)(NC1=CN=C(N=C1)OC1C=CC=CC=1)(=O)=O

Computed Properties

Exact Mass: 415.12019195g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 9
Monoisotopic Mass: 415.12019195g/mol
Heavy Atom Count: 29
Complexity: 571
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Topological Polar Surface Area: 108Å²

2,5-diethoxy-N-(2-phenoxypyrimidin-5-yl)benzene-1-sulfonamide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	BA82862-1mg	2,5-diethoxy-N-(2-phenoxypyrimidin-5-yl)benzene-1-sulfonamide	1396714-46-7		1mg	$245.00	2024-04-20
Life Chemicals	F6363-0388-2μmol	2,5-diethoxy-N-(2-phenoxypyrimidin-5-yl)benzene-1-sulfonamide	1396714-46-7		2μmol	$57.0	2023-09-09

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